Chromium triethylenediamine

• CAS RN: 15276-13-8
• Molecular Formula: C6H24CrN6+3
• Molecular Weight: 232.29 g/mol
• IUPAC Name: chromium(3+);ethane-1,2-diamine
• InChI: InChI=1S/3C2H8N2.Cr/c3*3-1-2-4;/h3*1-4H2;/q;;;+3
• InChI Key: AYDADBTUMBSASW-UHFFFAOYSA-N
• SMILES: C(CN)N.C(CN)N.C(CN)N.[Cr+3]
• synonyms: (Cr(en)3)Cl3; chromium triethylenediamine; tris(ethylenediamine)chromium(III)

Description

Chromium triethylenediamine (Cr(en)3) is a coordination complex of chromium (III) with the ligand triethylenediamine (en). It has been extensively studied for its potential applications in various fields, including catalysis, medicine, and materials science.

Scientific Research Applications

Chromium triethylenediamine has been extensively studied for its potential applications in various fields. In catalysis, it has been used as a catalyst for the oxidation of alcohols and aldehydes. In medicine, it has been investigated for its potential use as an anticancer agent. In materials science, it has been studied for its potential use in the fabrication of thin films and coatings.

Mechanism Of Action

The exact mechanism of action of Chromium triethylenediamine is not fully understood. However, it is believed to act as a redox catalyst, facilitating the transfer of electrons between reactants. In medicine, it is believed to induce cell death by disrupting cellular processes and causing DNA damage.

Biochemical And Physiological Effects

Chromium triethylenediamine has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis in cancer cells. It has also been shown to inhibit the growth of tumor cells in animal models. In addition, it has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

Chromium triethylenediamine has a number of advantages for lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. It is also relatively inexpensive compared to other catalysts. However, it has some limitations, including its low solubility in organic solvents and its potential toxicity.

Future Directions

There are a number of future directions for research on Chromium triethylenediamine. One area of interest is the development of new synthetic methods for the preparation of Chromium triethylenediamine and related complexes. Another area of interest is the investigation of its potential use in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases. Finally, there is a need for further studies on the toxicity and safety of Chromium triethylenediamine, particularly in the context of its potential use in medicine.

Synthesis Methods

The synthesis of Chromium triethylenediamine involves the reaction between chromium (Chromium triethylenediamine) chloride hexahydrate and triethylenediamine in an aqueous solution. The reaction is carried out at room temperature and under stirring. The product is obtained by filtration and drying under vacuum.